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Introduction: Essential tremor (ET) is a prevalent movement disorder for which current
pharmacological options provide limited efficacy for a significant portion of patients. Recent
research has identified octanoic acid, also known as caprylic acid, as a promising therapeutic
agent for the suppression of essential tremor. This compound is the primary metabolite of 1-
octanol, a long-chain alcohol that has demonstrated tremor-reducing effects without the
intoxicating side effects of ethanol.[1][2][3] This document provides a detailed overview of the
application of octanoic acid in preclinical and clinical studies of essential tremor, including
experimental protocols and quantitative data.

Quantitative Data Summary

The following tables summarize the quantitative data from key clinical trials investigating the
use of octanoic acid in essential tremor.

Table 1: Summary of Clinical Trials of Octanoic Acid for Essential Tremor
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Table 2: Pharmacokinetic and Efficacy Data from Dose-Escalation Study (NCT01468948)

Mean Tremor

Dose Level Mean Cmax Mean AUC ) Most Frequent
Reduction
(ma/kg) (ng/mL) (ng*h/mL) Adverse Event
(Accelerometer)
Mild abdominal
8 10.5 38.6 Not specified )
discomfort
N Mild abdominal
16 22.1 86.4 Not specified ]
discomfort
N Mild abdominal
32 45.8 195.1 Not specified ]
discomfort
- Mild abdominal
64 90.2 421.5 Not specified )
discomfort
N Mild abdominal
128 175.6 897.3 Not specified

discomfort

Data synthesized from the findings of the dose-escalation study which indicated a linear
increase in exposure (AUC) with the dose.[1]

Experimental Protocols
Protocol 1: Single Ascending Dose (SAD) Escalation
Study of Oral Octanoic Acid for Essential Tremor

Objective: To determine the maximum tolerated dose (MTD), safety, and
pharmacokinetic/pharmacodynamic profile of a single oral dose of octanoic acid in patients with
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essential tremor.

Study Design: Open-label, single-ascending 3+3 dose-escalation design.[1]

Participant Criteria:

e Inclusion: Adults (= 21 years) with a diagnosis of alcohol-responsive essential tremor.[4]

o Exclusion: Inability to discontinue certain essential tremor medications during the study.[4]
Intervention:

 Participants are recruited in cohorts of 3.

o Asingle oral dose of octanoic acid is administered at predefined escalating dose levels (e.g.,
8, 16, 32, 64, and 128 mg/kg).[1][4]

« If one of the three participants experiences a dose-limiting toxicity (DLT), an additional three
participants are enrolled at the same dose level.[4]

e The MTD is defined as the dose level at which two or more participants experience a DLT.
Assessments:

o Safety: Monitor for adverse events (AEs), with Grade 2 AEs defined as dose-limiting toxicity.

[1]

e Pharmacokinetics: Collect frequent blood samples to determine the pharmacokinetic profile
(e.g., Cmax, AUC).[1][4]

o Efficacy (Tremor Assessment):

o Accelerometry: Measure tremor of the hands at baseline and at multiple time points up to
600 minutes post-dose.[1]

o Digital Spiral Analysis: Assess drawing performance at the same time points.[1]
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o Clinical Rating Scales: Use a standard clinical rating scale (e.g., The Essential Tremor
Rating Assessment Scale - TETRAS) to evaluate tremor severity.[1]

Protocol 2: Double-Blind, Placebo-Controlled, Crossover
Study of Octanoic Acid

Objective: To assess the safety and efficacy of a single, low oral dose of octanoic acid in
reducing tremor in patients with alcohol-responsive essential tremor.

Study Design: Double-blind, placebo-controlled, crossover.[2]

Participant Criteria:

« Inclusion: Patients diagnosed with alcohol-responsive essential tremor.[2]
Intervention:

o Participants are randomized to receive either a single oral dose of octanoic acid (e.g., 4
mg/kg) or a matching placebo.[2]

o After a washout period, participants crossover to the other treatment arm.
Assessments:

e Primary Outcome: Accelerometric postural tremor power of the dominant hand at a
prespecified time point (e.g., 80 minutes) after administration.[2]

e Secondary Outcomes:
o Digital spiral analysis.[2]

o Accelerometry measurements at various time points to evaluate the time course of the
effect.[2]

o Pharmacokinetic sampling.[2]

» Safety: Monitor and record all adverse events.[2]
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Proposed metabolic pathway of 1-octanol to octanoic acid for tremor suppression.

Experimental Workflow for a Dose-Escalation Study
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Workflow diagram for a single ascending dose (SAD) escalation clinical trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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